Cas no 1429903-39-8 (3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole)

• Product Name: 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole
• CAS No: 1429903-39-8
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5218830
• Update Time: 2025-06-08

3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole
• 1,2,4-Oxadiazole, 3-(4-ethoxy-3,5-dimethylphenyl)-5-(2-pyrrolidinyl)-

• Inchi： 1S/C16H21N3O2/c1-4-20-14-10(2)8-12(9-11(14)3)15-18-16(21-19-15)13-6-5-7-17-13/h8-9,13,17H,4-7H2,1-3H3
• InChI Key： HHQKSSOYJCJEEV-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2)=NC(C2=CC(C)=C(OCC)C(C)=C2)=N1

Additional information on 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole

Introduction to 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole (CAS No. 1429903-39-8)

3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole (CAS No. 1429903-39-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and an oxdiazole moiety, both of which contribute to its potential therapeutic applications. The compound's molecular formula is C₁₆H₂₀N₄O₂, and it has a molecular weight of 300.36 g/mol.

The synthesis of 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole involves a multi-step process that typically starts with the preparation of the key intermediates. One common approach is to begin with the reaction of 4-ethoxy-3,5-dimethylbenzaldehyde with hydrazine to form the corresponding hydrazone. This intermediate is then reacted with an appropriate nitrile to form the oxdiazole ring. Finally, the pyrrolidine ring is introduced through a cyclization reaction. The detailed synthetic route and conditions can vary depending on the specific laboratory protocols and available reagents.

In recent years, 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole has been studied for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Studies have shown that 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole exhibits potent SSRI activity in vitro and in animal models, suggesting its potential as a novel antidepressant.

Beyond its SSRI activity, 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for determining the safety and efficacy of a compound. In vitro studies have shown that this compound has good solubility and permeability properties, which are favorable for oral administration. Additionally, it exhibits low toxicity in cell-based assays and animal models.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While no clinical trials have yet been conducted on 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole, preclinical data are promising enough to warrant further investigation. The next steps would involve conducting Phase I clinical trials to assess safety and tolerability in humans. If these trials are successful, subsequent Phase II and III trials would be conducted to evaluate efficacy and determine optimal dosing regimens.

In conclusion, 3-(4-Ethoxy-3,5-dimethyl-phenyl)-5-pyrrolidin-2-yl-[1,2,4]oxadiazole (CAS No. 1429903-39-8) is a promising compound with potential applications in treating depression and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to explore its mechanisms of action and clinical potential.